Cas no 90914-95-7 (6-amino-4-methylquinolin-2(1H)-one)

• Product Name: 6-amino-4-methylquinolin-2(1H)-one
• CAS No: 90914-95-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD09261470
• CID: 1011958
• PubChem ID: 1090481
• Update Time: 2025-05-23

6-amino-4-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-4-methylquinolin-2(1H)-one
• 6-Amino-4-methyl-quinolin-2-ol
• BAS 07566607
• 6-amino-4-methyl-1,2-dihydroquinolin-2-one
• SB68433
• MFCD09261470
• EN300-230369
• 6-amino-4-methyl-1H-quinolin-2-one
• AKOS005536791
• 6-amino-4-methylquinolin-2-ol
• D74573
• 2(1H)-Quinolinone, 6-amino-4-methyl-
• Z2588063537
• Oprea1_081772
• SCHEMBL1420703
• CS-0084831
• 90914-95-7
• AKOS000303375
• BB 0254532
• STK737635
• DB-088442
• STK350434

• MDL： MFCD09261470
• Inchi： 1S/C10H10N2O/c1-6-4-10(13)12-9-3-2-7(11)5-8(6)9/h2-5H,11H2,1H3,(H,12,13)
• InChI Key： QYLMWCYPOBDWHH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C=C(C=CC=2N1)N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

6-amino-4-methylquinolin-2(1H)-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 6-amino-4-methylquinolin-2(1H)-one

6-Amino-4-Methylquinolin-2(1H)-One: A Comprehensive Overview

The compound known as 6-amino-4-methylquinolin-2(1H)-one, identified by the CAS registry number CAS No. 90914-95-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the quinoline derivative family, which has been extensively studied due to its diverse biological activities and potential applications in drug development.

Recent advancements in synthetic methodologies have enabled researchers to explore the structural modifications of 6-amino-4-methylquinolin-2(1H)-one with greater precision. These modifications have led to the discovery of novel analogs that exhibit enhanced pharmacokinetic properties, making them promising candidates for therapeutic interventions in various disease states.

The structural uniqueness of 6-amino-4-methylquinolin-2(1H)-one lies in its quinoline backbone, which is characterized by a bicyclic system consisting of a benzene ring fused to a pyridine ring. The presence of an amino group at the 6-position and a methyl group at the 4-position introduces significant steric and electronic effects, influencing the compound's reactivity and bioavailability.

Emerging research has highlighted the potential of 6-amino-4-methylquinolin-2(1H)-one as a lead compound in anticancer drug discovery. Studies have demonstrated that this molecule exhibits selective cytotoxicity against various cancer cell lines, suggesting its role in targeting specific molecular pathways involved in tumor progression.

In addition to its therapeutic potential, 6-amino-4-methylquinolin-2(1H)-one has also been investigated for its role in enzyme inhibition and receptor modulation. Recent findings indicate that this compound can act as a potent inhibitor of key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and β-secretase.

The synthesis of CAS No. 90914-95-7 involves a multi-step process that typically begins with the preparation of quinoline derivatives followed by functionalization at specific positions. Researchers have optimized these synthetic routes to improve yield and purity, ensuring scalability for potential large-scale production.

The pharmacokinetic profile of 6-amino-4-methylquinolin-2(1H)-one has been extensively studied, revealing favorable absorption and distribution properties. However, further research is required to fully understand its metabolism and excretion pathways, which are critical for determining its suitability as an oral or parenteral drug delivery candidate.

In conclusion, 6-amino-4-methylquinolin-2(1H)-one, or CAS No. 90914-95-7, represents a valuable molecule with immense potential in drug discovery and development. Its unique chemical structure, coupled with recent advancements in synthetic and pharmacological research, positions it as a key player in addressing unmet medical needs across various therapeutic areas.